3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-hydroxy-5,7-dimethyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H11NO2/c1-5-3-6(2)8-7(4-5)9(12)10(13)11-8/h3-4,9,12H,1-2H3,(H,11,13)
• InChI Key: MESHIPUPJFSBJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(C(=O)N2)O)C

Description

3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is a bicyclic organic compound featuring a hydroxyl group at the 3-position and methyl substituents at the 5- and 7-positions of the indole ring. Its molecular formula is C₁₀H₁₁NO₂, with a molecular weight of 177.20 g/mol . The stereochemistry of the hydroxyl group is critical; for example, the (3R)-enantiomer is specified in , with the InChIKey MESHIPUPJFSBJI-SECBINFHSA-N and SMILES N1C2=C(C=C(C)C=C2C)C@@HC1=O . This compound is part of the indolinone family, characterized by a fused benzene and pyrrolidone ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one can be achieved through several methods. One common approach involves the Fischer indole synthesis, which uses cyclohexanone and phenylhydrazine hydrochloride under acidic conditions to form the indole ring . Another method includes the reaction of appropriate methylation reagents with benzene derivatives .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale Fischer indole synthesis, utilizing optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of high-quality 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into more saturated indole derivatives.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic reagents like halogens and sulfonyl chlorides are employed under acidic or basic conditions.

Major Products Formed

Scientific Research Applications

3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one has numerous applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Studied for its role in cell signaling and as a potential therapeutic agent.

Medicine: Investigated for its anticancer, antiviral, and antimicrobial properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one involves its interaction with various molecular targets and pathways. It can bind to multiple receptors, influencing cell signaling pathways and exerting biological effects such as anti-inflammatory and anticancer activities . The exact molecular targets and pathways are still under investigation, but its ability to modulate enzyme activity and receptor binding is well-documented .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Indolinone Derivatives

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one	3-OH, 5-CH₃, 7-CH₃	C₁₀H₁₁NO₂	177.20	Stereospecific synthesis; potential chiral intermediates
3-(Hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one	3-OH-imino, 5-CH₃, 7-CH₃	C₁₀H₁₀N₂O₂	190.20	Oxime derivative; distinct tautomerism and reactivity
3-Hydroxy-2-phenyl-2,3-dihydro-1H-isoindol-1-one	3-OH, 2-C₆H₅	C₁₄H₁₁NO₂	225.24	Enhanced aromatic stacking; used in heterocyclic synthesis
5-Methoxy-4,7-dimethyl-2,3-dihydro-1H-indol-2-one	5-OCH₃, 4-CH₃, 7-CH₃	C₁₁H₁₃NO₂	191.23	Methoxy group improves lipophilicity; explored in drug design
5-Fluoro-1,3-dihydro-3-methyl-2H-indol-2-one	5-F, 3-CH₃	C₉H₈FNO	165.16	Fluorine substitution enhances metabolic stability
3-(1H-Indol-5-ylamino)-5-methyl-2,3-dihydro-1H-indol-2-one	3-NH-C₉H₆N (indol-5-yl), 5-CH₃	C₁₇H₁₅N₃O	277.32	Amino-linked indole moiety; potential kinase inhibition

Key Differences and Implications:

Hydroxyl vs. Hydroxyimino: The substitution of 3-OH with 3-hydroxyimino (as in ) introduces tautomeric possibilities and alters hydrogen-bonding interactions, which may affect solubility and crystallinity. Aromatic vs. Aliphatic Substituents: The phenyl group in 3-hydroxy-2-phenyl-isoindol-1-one enhances π-π stacking, making it useful in materials science or as a ligand in catalysis .

Biological Activity: Arylmethylene-bis(indolinone) derivatives (e.g., arylmethylene-bis(3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one)) demonstrate tyrosinase inhibition, suggesting that similar substitutions in indolinones could modulate enzyme interactions . Fluorinated derivatives (e.g., 5-fluoro-3-methyl-indol-2-one) are often designed to improve pharmacokinetic properties, such as blood-brain barrier penetration .

Synthetic Accessibility: The target compound’s synthesis likely involves condensation reactions or cyclization of substituted anilines, as seen in related indolinones . Catalytic methods, such as p-toluenesulfonic acid (p-TSA)-mediated cyclization, are efficient for generating indolinone scaffolds .

Notes on Contradictions and Limitations

• Discrepancy in : The listed molecular formula C₇H₆O₄ for 3-(hydroxyimino)-5,7-dimethyl-2,3-dihydro-1H-indol-2-one conflicts with its structure, suggesting a possible error in the source.
• Biological Data Gaps : While structural analogs are described, direct pharmacological data for the target compound is absent in the provided evidence.

Biological Activity

3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is an indole derivative that has garnered attention for its diverse biological activities. As part of the indole family, this compound exhibits significant potential in medicinal chemistry, particularly in anticancer, antimicrobial, and anti-inflammatory applications. This article focuses on the biological activity of this compound, supported by relevant data tables and research findings.

The molecular formula of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is $C_{10}H_{11}NO_2$ with a molecular weight of 177.20 g/mol. The compound features a unique substitution pattern that enhances its reactivity and biological properties.

Property	Value
Molecular Formula	C10H11NO2
Molecular Weight	177.20 g/mol
IUPAC Name	3-hydroxy-5,7-dimethyl-1,3-dihydroindol-2-one
InChI Key	MESHIPUPJFSBJI-UHFFFAOYSA-N

The biological activity of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one is attributed to its interaction with various molecular targets. It is known to influence cell signaling pathways through receptor binding, leading to effects such as:

• Anticancer Activity : Induces apoptosis in cancer cells by activating caspases and modulating Bcl-2 family proteins.
• Antimicrobial Effects : Exhibits activity against a range of pathogens by disrupting cellular processes.
• Anti-inflammatory Properties : Inhibits inflammatory mediators and cytokine production.

Anticancer Activity

Research has demonstrated that 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one possesses significant anticancer properties. For example:

• Cell Line Studies : In vitro studies have shown that the compound induces apoptosis in various cancer cell lines such as MDA-MB-435 (human melanoma) and SF-295 (human glioblastoma). The half-maximal inhibitory concentration (IC50) values indicate its efficacy compared to standard chemotherapeutics.

  Cell Line	IC50 (µM)
  MDA-MB-435	0.36
  SF-295	0.40

• Mechanistic Insights : The compound triggers reactive oxygen species (ROS) production leading to mitochondrial depolarization and subsequent apoptosis through both caspase-dependent and independent pathways .

Antimicrobial Activity

The antimicrobial potential of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one has been explored against various bacterial and fungal strains:

• Bacterial Inhibition : The compound shows inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) with an IC50 value of approximately 0.9 µM.

  Pathogen	IC50 (µM)
  MRSA	0.9
  Mycobacterium	0.6

• Fungal Activity : It also demonstrates antifungal properties against Candida albicans with MIC values ranging from 0.6 to 2.5 µM .

Case Studies

Several case studies highlight the therapeutic implications of this compound:

• In Vivo Studies : Animal models have shown that administration of the compound leads to reduced tumor growth in xenograft models. For instance, at doses of 50 mg/kg and 100 mg/kg, significant reductions in tumor size were observed compared to controls.
• Combination Therapies : Preliminary studies suggest that combining this compound with existing chemotherapeutics may enhance efficacy while reducing side effects .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one, and how are yields optimized?

• Methodological Answer : The compound is typically synthesized via cyclization of substituted indole precursors or condensation reactions. For example, acid-catalyzed cyclization (e.g., using p-toluenesulfonic acid (p-TSA)) of 3-hydroxyindole derivatives with methyl groups at positions 5 and 7 is a common route . Yields can be improved by optimizing reaction time (12–24 hours), temperature (80–100°C), and stoichiometric ratios (1:1.2 for indole:aldehyde precursors). Solvent choice (toluene or DMF) also impacts reaction efficiency .

Q. Which characterization techniques are critical for verifying the structure of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one?

• Methodological Answer :

• NMR Spectroscopy : $^1$H NMR (500 MHz, DMSO-d$_6$) identifies protons on the indole ring (δ 6.8–7.2 ppm) and hydroxyl groups (δ 10.2 ppm). $^{13}$C NMR confirms carbonyl (C=O, δ 170–175 ppm) and methyl substituents (δ 20–25 ppm) .
• IR Spectroscopy : Key peaks include C=O stretching (~1700 cm$^{-1}$) and O–H/N–H bonds (3200–3400 cm$^{-1}$) .
• Mass Spectrometry : Molecular ion peaks (e.g., m/z 408 for nitro derivatives) confirm molecular weight .

Q. How is X-ray crystallography applied to resolve structural ambiguities in dihydroindole derivatives?

• Methodological Answer : Single-crystal X-ray diffraction (SCXRD) with programs like SHELXL refines bond lengths, angles, and stereochemistry. For example, SHELXL can resolve tautomerism in the indole ring by analyzing electron density maps. Data collection at 296 K with high-resolution detectors minimizes thermal motion errors .

Advanced Research Questions

Q. What are the key challenges in controlling stereochemistry during the synthesis of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one?

• Methodological Answer : The compound’s fused bicyclic structure predisposes it to stereochemical isomerism. Chiral HPLC or polarimetry can separate enantiomers, while reaction conditions (e.g., chiral catalysts like L-proline) enforce stereocontrol. Computational modeling (DFT) predicts energy barriers for epimerization at the C3 hydroxy group .

Q. How should researchers address contradictions in spectral data (e.g., melting points, NMR shifts) across studies?

• Methodological Answer : Discrepancies in melting points (e.g., 291–293°C observed vs. 282–284°C literature) may arise from polymorphic forms or solvent impurities. Recrystallization in ethanol/water mixtures improves purity. NMR shifts vary with solvent (DMSO vs. CDCl$_3$) and pH; deuterated solvents with internal standards (TMS) enhance reproducibility .

Q. What strategies are used to design derivatives of 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one for biological activity studies?

• Methodological Answer : Substituents at positions 3 and 5 are modified to enhance bioactivity. For instance:

• Antimicrobial agents : Introduce sulfonyl groups (e.g., 5-[[(2,6-dichlorophenyl)methyl]sulfonyl]) to increase lipophilicity and membrane penetration .
• Anticancer agents : Nitro or halogen substituents improve intercalation with DNA .

Q. How can condensation reactions be optimized to synthesize complex dihydroindole derivatives?

• Methodological Answer : Use NaNH$_2$ in toluene for deprotonation, enabling nucleophilic attack on electrophilic partners (e.g., 2-chloro-N,N-dimethylethylamine). Reaction monitoring via TLC (hexane:ethyl acetate, 3:1) ensures completion. Post-reduction with Vitride (sodium bis(2-methoxyethoxy)aluminum hydride) stabilizes intermediates .

Q. What safety protocols are critical when handling 3-Hydroxy-5,7-dimethyl-2,3-dihydro-1H-indol-2-one in the lab?

• Methodological Answer :

• Skin/Eye Protection : Wear nitrile gloves and goggles; rinse exposed areas with water for 15 minutes .
• Ventilation : Use fume hoods to avoid inhalation of fine powders.
• Waste Disposal : Neutralize acidic byproducts with sodium bicarbonate before disposal .

Q. How do computational methods like DFT or molecular docking support research on this compound?

• Methodological Answer :

• DFT Calculations : Predict electronic properties (HOMO-LUMO gaps) and reactive sites for functionalization .
• Molecular Docking : Simulate binding affinities with target proteins (e.g., cytochrome P450 for metabolic studies) using AutoDock Vina. Force fields (AMBER) refine van der Waals and electrostatic interactions .